Cas no 149549-12-2 (1-chloro-4-(4-methylthiophen-2-yl)phthalazine)

• Product Name: 1-chloro-4-(4-methylthiophen-2-yl)phthalazine
• CAS No: 149549-12-2
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 2120613
• PubChem ID: 19375609
• Update Time: 2025-04-21

1-chloro-4-(4-methylthiophen-2-yl)phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(4-methylthiophen-2-yl)phthalazine
• 149549-12-2
• SCHEMBL503395
• 1-chloro-4-(4-methyl-2-thienyl)phthalazine
• DB-301364
• XUWXOQTUXOHGMN-UHFFFAOYSA-N

• MDL： MFCD26400021
• Inchi： 1S/C13H9ClN2S/c1-8-6-11(17-7-8)12-9-4-2-3-5-10(9)13(14)16-15-12/h2-7H,1H3
• InChI Key： XUWXOQTUXOHGMN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C2=CC(C)=CS2)N=N1

Computed Properties

• Exact Mass: 260.0174972Da
• Monoisotopic Mass: 260.0174972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų